(R)-2-Fluoro-1-phenyl-ethylamine

• IUPAC Name: (1R)-2-fluoro-1-phenylethanamine
• InChI: InChI=1S/C8H10FN/c9-6-8(10)7-4-2-1-3-5-7/h1-5,8H,6,10H2/t8-/m0/s1
• InChI Key: KSWGCLOZHMSHGB-QMMMGPOBSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CF)N
• Isomeric SMILES: C1=CC=C(C=C1)[C@H](CF)N
• Molecular Formula: C8H10FN
• Molecular Weight: 139.17 g/mol

Description

(R)-2-Fluoro-1-phenyl-ethylamine (FPEA) is a small organic compound with a wide range of potential applications in the field of scientific research. It is a chiral molecule, meaning that it has two different forms, one of which is the biologically active form. FPEA has been studied extensively in recent years due to its unique properties, which make it an attractive choice for use in various laboratory experiments.

Scientific Research Applications

(R)-2-Fluoro-1-phenyl-ethylamine has been used in a variety of scientific research applications. It has been studied as a potential antidepressant, as it has been shown to act as a serotonin-norepinephrine reuptake inhibitor (SNRI). It has also been studied as an agonist of the μ-opioid receptor, which could potentially be used to treat pain. Additionally, (R)-2-Fluoro-1-phenyl-ethylamine has been used to study the effects of chirality on drug action, as well as the effects of fluorine substitution on drug action.

Mechanism of Action

(R)-2-Fluoro-1-phenyl-ethylamine acts as a SNRI, meaning that it inhibits the reuptake of both serotonin and norepinephrine. This results in increased levels of these neurotransmitters in the brain, which can have antidepressant effects. (R)-2-Fluoro-1-phenyl-ethylamine also acts as an agonist of the μ-opioid receptor, which can result in analgesic effects.
Biochemical and Physiological Effects
(R)-2-Fluoro-1-phenyl-ethylamine has been shown to have a variety of biochemical and physiological effects. It has been shown to increase levels of serotonin and norepinephrine in the brain, which can have antidepressant effects. It has also been shown to have analgesic effects, as it binds to the μ-opioid receptor. Additionally, (R)-2-Fluoro-1-phenyl-ethylamine has been shown to have anti-inflammatory effects, as well as neuroprotective effects.

Advantages and Limitations for Lab Experiments

(R)-2-Fluoro-1-phenyl-ethylamine has a number of advantages for use in laboratory experiments. It is relatively easy to synthesize, and the purity of the product can be controlled. Additionally, (R)-2-Fluoro-1-phenyl-ethylamine is relatively stable and can be stored for long periods of time. However, (R)-2-Fluoro-1-phenyl-ethylamine can be toxic if ingested and should be handled with care.

Future Directions

(R)-2-Fluoro-1-phenyl-ethylamine has potential applications in a variety of fields, including pharmaceuticals, biochemistry, and neuroscience. It could be used to develop new drugs for the treatment of depression and pain, as well as to study the effects of chirality and fluorine substitution on drug action. Additionally, (R)-2-Fluoro-1-phenyl-ethylamine could be used to study the effects of neurotransmitters on the brain, and to develop new drugs for the treatment of neurological disorders. Finally, (R)-2-Fluoro-1-phenyl-ethylamine could be used to develop new drugs for the treatment of inflammation and neurodegenerative diseases.

Synthesis Methods

(R)-2-Fluoro-1-phenyl-ethylamine can be synthesized through a variety of methods. The most common method is the reductive amination of phenylacetic acid with hydrogen fluoride and sodium cyanoborohydride. This method yields a product that is approximately 95% pure, with the remaining 5% being by-products. Other methods, such as the reaction of 1-chloro-2-fluoroethanol with an amine, can also be used to synthesize (R)-2-Fluoro-1-phenyl-ethylamine.